N-(4-bromophenyl)-2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfanylacetamide

• IUPAC Name: N-(4-bromophenyl)-2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfanylacetamide
• InChI: InChI=1S/C23H18BrFN2OS/c24-17-8-10-19(11-9-17)26-23(28)15-29-22-14-27(21-7-2-1-6-20(21)22)13-16-4-3-5-18(25)12-16/h1-12,14H,13,15H2,(H,26,28)
• InChI Key: AIGURQPEHHBFIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2CC3=CC(=CC=C3)F)SCC(=O)NC4=CC=C(C=C4)Br
• Molecular Formula: C23H18BrFN2OS
• Molecular Weight: 469.4 g/mol

Description

N-(4-bromophenyl)-2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfanylacetamide, also known as BFI-1, is a chemical compound that has been studied extensively for its potential therapeutic applications in various diseases. BFI-1 is a potent and selective inhibitor of the Wnt/β-catenin signaling pathway, which plays a crucial role in cell proliferation, differentiation, and survival.

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

• Compounds incorporating sulfamoyl moiety, similar in structural complexity to the given compound, have been synthesized and evaluated for antimicrobial activities. These studies involve creating new heterocyclic compounds suitable for use as antimicrobial agents, indicating a potential area of application for complex sulfanylacetamides in fighting bacterial and fungal infections (Darwish et al., 2014).

Anticancer Activities

• A novel bromophenol derivative containing an indolin-2-one moiety, structurally related to the compound of interest, has shown excellent anticancer activities on human lung cancer cell lines. This suggests the potential application of similar compounds in developing anticancer drugs, particularly through mechanisms involving cell cycle arrest and apoptosis induction (Guo et al., 2018).

Glutaminase Inhibition

• Bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs, which share a similar motif of incorporating sulfide and acetamide functionalities, have been evaluated as glutaminase inhibitors. This highlights the relevance of such compounds in researching metabolic pathways crucial for cancer cell proliferation, offering insights into their potential therapeutic applications (Shukla et al., 2012).

Bromophenol Derivatives

• Studies on bromophenol derivatives from marine sources, which may share some structural similarities with the compound , have focused on their isolation and evaluation for various biological activities. Although specific derivatives were found inactive against cancer cell lines and microorganisms, the research underscores the diversity of activities possible with complex organic molecules (Zhao et al., 2004).

Fluorination Studies

• The fluorination of α-phenylsulfanylacetamides, a process relevant to the modification and potentially enhancing the biological activity of such compounds, has been explored. This indicates the chemical versatility and the potential for creating more active or specific derivatives through chemical modifications (Greaney & Motherwell, 2000).